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Compound of Interest

Compound Name: Hydroxymethyl acrylate

Cat. No.: B8274460 Get Quote

Hydroxymethyl Acrylate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Hydroxymethyl acrylate is a functionalized acrylic monomer with distinct chemical properties.

This technical guide provides a concise overview of its fundamental molecular characteristics.

While its primary applications are rooted in polymer and materials science, this document aims

to provide foundational knowledge for professionals across various scientific disciplines. A

comprehensive literature review indicates a significant gap in research pertaining to the direct

application of hydroxymethyl acrylate in drug development and biological signaling pathways.

Core Molecular Data
The fundamental quantitative data for hydroxymethyl acrylate is summarized in the table

below.

Property Value Citation

Molecular Formula C4H6O3 [1]

Molecular Weight 102.09 g/mol [1]
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Synthesis and Applications
Hydroxymethyl acrylate and its derivatives are primarily utilized as monomers in

polymerization reactions. The presence of both a polymerizable acrylate group and a reactive

hydroxyl group allows for the synthesis of polymers with tailored properties. These polymers

are integral to the formulation of high-performance coatings, adhesives, and various advanced

materials.

A common synthetic route for a related compound, ethyl α-(hydroxymethyl)acrylate, involves

the reaction of paraformaldehyde with triethyl phosphonoacetate. While specific protocols for

hydroxymethyl acrylate may vary, the fundamental principles of acrylate synthesis are well-

established in organic chemistry.

It is important to note that the vast majority of available research literature focuses on the

polymerization and material science applications of hydroxymethyl acrylate and its

derivatives.

Biological Activity and Drug Development
A thorough review of scientific literature reveals a notable absence of studies focused on the

biological activity, pharmacological effects, or potential applications of hydroxymethyl acrylate
in drug development. The majority of research in the biomedical field has been conducted on

related compounds such as hydroxyethyl acrylate (HEA) and hydroxyethyl methacrylate

(HEMA). These compounds have been investigated for their roles in cytotoxicity, apoptosis,

and as components of hydrogels for drug delivery. However, these findings cannot be

extrapolated to hydroxymethyl acrylate due to differences in their chemical structures.

Consequently, there is no established information on signaling pathways modulated by

hydroxymethyl acrylate or detailed experimental protocols for its biological evaluation.

Future Directions
The lack of data on the biological effects of hydroxymethyl acrylate presents a potential area

for novel research. Preliminary studies could focus on in vitro cytotoxicity assays to establish a

baseline understanding of its interaction with biological systems. Should such studies indicate

low toxicity, further investigation into its potential as a monomer for biocompatible polymers or

as a scaffold for drug conjugation could be warranted.
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Conclusion
Hydroxymethyl acrylate is a well-characterized monomer with a defined molecular weight and

formula. Its utility is firmly established in the realm of polymer and materials science. For

researchers and professionals in drug development, it is crucial to recognize that the biological

properties of this specific monomer remain largely unexplored. The information available for

structurally similar compounds should be interpreted with caution and not be directly attributed

to hydroxymethyl acrylate. Future research is necessary to elucidate any potential biological

activity and to determine if it holds any promise for biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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